tert-butyl 7-nitro-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate

• IUPAC Name: tert-butyl 7-nitro-1,2,4,5-tetrahydro-3-benzazepine-3-carboxylate
• InChI: InChI=1S/C15H20N2O4/c1-15(2,3)21-14(18)16-8-6-11-4-5-13(17(19)20)10-12(11)7-9-16/h4-5,10H,6-9H2,1-3H3
• InChI Key: ARNGAICPLMKBHO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2=C(CC1)C=C(C=C2)[N+](=O)[O-]
• Molecular Formula: C15H20N2O4
• Molecular Weight: 292.33 g/mol

Description

“tert-butyl 7-nitro-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate” is a chemical compound with the CAS RN 118454-23-2. It has a molecular formula of C15H20N2O4 and a molecular weight of 292.33 g/mol.

Scientific Research Applications

Manufacturing of Antihypertensive Drugs

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Anti-Cancer Agents

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Ligand Flexibility Studies

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Synthesis of Novel Heterocyclic Compounds

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Biological Activity Screening

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Anti-Tumor Activity Evaluation

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Mechanism of Action

While the specific mechanism of action for “tert-butyl 7-nitro-2,3,4,5-tetrahydro-1H-3-benzazepine-3-carboxylate” is not available, similar compounds have shown high anti-tumor activity. These compounds inhibit the proliferation of cancer cells in a dose-dependent manner.

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H319, H335. These indicate that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.

Synthesis routes and methods

Procedure details

To a solution of 7-nitro-2,3,4,5-tetrahydro-1H-3-benzazepine (2.33 g) in dry DCM (120 ml, TEA (4.2 ml 2.5 eq), BOC2O (6.1 g, 2.3 eq.), DMAP (296 mg, 0.2 eq.) were added. The mixture was stirred at rt. for 1 h then the solvent was evaporated in vacuo. The material thus obtained was purified by flash chromatography over silica gel (eluting with 20% ethyl acetate in hexane) to give the title compound (3.25 g).